5-bromo-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H19BrN2O2S2/c1-11-8-12(2)17-14(9-11)21-19(26-17)22(10-13-4-3-7-24-13)18(23)15-5-6-16(20)25-15/h5-6,8-9,13H,3-4,7,10H2,1-2H3
• InChI Key: ZDWFTCQDFVZAIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CC3CCCO3)C(=O)C4=CC=C(S4)Br)C
• Molecular Formula: C19H19BrN2O2S2
• Molecular Weight: 451.4 g/mol
• CAS No.: 920192-41-2

Description

5-bromo-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H19BrN2O2S2 and its molecular weight is 451.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis of 2,3-Dihydro-1H-[1]benzothieno[2,3-c]pyrroles and Related Aminomethylbenzo[b]thiophens Research by Chapman et al. (1968) explored the condensation of 5-bromo- or 5-chloro-2-chloromethylbenzo[b]thiophen with various amines, leading to the synthesis of 2-aminomethylbenzo[b]thiophen derivatives. This study illustrates the compound's role in synthesizing complex heterocyclic structures, which are crucial in medicinal chemistry and materials science (Chapman, Clarke, Ewing, & Saraf, 1968).

Bromination and Vilsmeier–Haack Formylation of 6,7-Dihydrobenzo[b]-thiophen-4(5H)-one Drewry and Scrowston (1969) investigated the bromination reactions of 6,7-dihydrobenzo[b]thiophen-4(5H)-one, leading to various bromo-derivatives. This research demonstrates the compound's utility in chemical synthesis, especially in introducing bromo-functionalities for further chemical transformations (Drewry & Scrowston, 1969).

Pharmacological Applications

Novel Dicationic Imidazo[1,2-a]pyridines and Tetrahydro-imidazo[1,2-a]pyridines as Antiprotozoal Agents A study by Ismail et al. (2004) highlighted the synthesis of compounds related to the chemical structure for their antiprotozoal activities. This research underscores the potential pharmaceutical applications of such compounds, particularly in developing new treatments for protozoal infections (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).

Material Science and Photostabilization

Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride) Research by Balakit et al. (2015) explored the synthesis of new thiophene derivatives, including structures similar to the compound , for use as photostabilizers in materials science. This study indicates the potential of such compounds in enhancing the durability of polymeric materials exposed to UV radiation (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).